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Compound of Interest

Compound Name: Sodium cobaltinitrite

Cat. No.: B080926

An In-depth Exploration of its Discovery, Application, and Methodologies for Researchers,
Scientists, and Drug Development Professionals.

Introduction

Sodium hexanitritocobaltate(lll), commonly known as sodium cobaltinitrite, Nas[Co(NO:2)s], is
a coordination compound that has held a significant place in the annals of analytical chemistry.
[1][2] This inorganic salt is renowned for its ability to selectively precipitate potassium ions from
solution, a property that has been historically pivotal for the qualitative and quantitative
determination of potassium.[2] This technical guide provides a comprehensive overview of the
discovery of sodium cobaltinitrite as an analytical reagent, its chemical properties, and
detailed experimental protocols for its use in the analysis of potassium. The information is
tailored for researchers, scientists, and professionals in drug development who require a
thorough understanding of classical analytical techniques.

Historical Perspective: The Emergence of a Key
Reagent

The use of sodium cobaltinitrite as a reagent for potassium detection dates back to the late
19th and early 20th centuries. Observers such as Sadtler (1870) had noted the formation of
sparingly soluble double salts of potassium and sodium with cobaltinitrite.[2] However, it was
the work of de Koningh that popularized its use as a qualitative test for potassium.[2]
Subsequent investigations by Adie and Wood further elucidated the nature of the precipitate,
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identifying its composition as dipotassium sodium cobaltinitrite, K2Na[Co(NO2z)e]-H20.[2] This
discovery paved the way for the development of quantitative methods, including gravimetric
and volumetric (titrimetric) analyses, for the accurate estimation of potassium.[2]

Chemical and Physical Properties

Sodium cobaltinitrite is a yellow to orange-brown crystalline powder. A summary of its key
properties is presented in the table below.

Property Value References
Chemical Formula Nas[Co(NO2)e] [1]
Molar Mass 403.94 g/mol
Appearance Yellow j[o brownish-yellow
crystalline powder
Solubility in Water Soluble
Melting Point 220 °C (decomposes)
Formula of Precipitate with K+ KzNa[Co(NO2)s]-H20 [2]

Quantitative Data and Analytical Parameters

The analytical utility of sodium cobaltinitrite is underpinned by the low solubility of the
potassium-containing precipitate. The following table summarizes key quantitative parameters
associated with its use.
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Parameter

Value

Notes and References

Solubility of
KzNa[Co(NO2)s]-H20

Approx. 1 part in 20,000 (in

10% acetic acid)

Based on titration with KMnOa.

[2]

Detection Limit For a newer

) 0.63 pg/L )
(Spectrophotometric) spectrophotometric method.[3]
Quantification Limit For a newer

) 2.1 pg/L )
(Spectrophotometric) spectrophotometric method.[3]

) ) o ) ) Prevents the precipitation of

Optimal pH Slightly acidic (acetic acid)

cobalt hydroxide.

Interfering lons

NHa*, Rb+, Cs*, T+, Pb2+,
Hg22*

These ions can also form
precipitates with the reagent.
[4] Ammonium ions are a
common interference due to
their similar size and charge to

potassium ions.

Reaction Mechanism and Stoichiometry

The analytical application of sodium cobaltinitrite is based on a precipitation reaction. The

overall reaction for the determination of potassium is:

2K* + Na* + [Co(NO2)e]3~ — KzNa[Co(NO2)s]! (yellow precipitate)

The formation of the hexanitritocobaltate(lll) complex itself involves the oxidation of Co2* to

Co3* in the presence of excess nitrite ions.
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Analytical Reaction

K2Na[Co(NOz2)e] !
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Caption: Reaction pathway for the formation of the cobaltinitrite reagent and its subsequent
precipitation with potassium ions.

Experimental Protocols

Detailed methodologies for the key analytical techniques employing sodium cobaltinitrite are
provided below.
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Preparation of Sodium Cobaltinitrite Reagent

A commonly used procedure for preparing the reagent is as follows:

Solution A: Dissolve 113 g of cobalt acetate in 300 mL of water and add 100 mL of glacial
acetic acid.

e Solution B: Dissolve 220 g of sodium nitrite in 400 mL of water.

¢ Mix the two solutions and remove the evolved nitric oxide by passing a stream of air through
the solution.

o Allow the solution to stand for 24 hours.

« Filter the solution to remove any precipitate and make up the volume to 1 liter with distilled
water.[2]

Gravimetric Determination of Potassium

This method involves the precipitation of potassium as KzNa[Co(NO2)s]-H20 and weighing the
dried precipitate.
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Potassium-containing Sample Solution

Acidify with Acetic Acid

:

Add excess Sodium Cobaltinitrite Reagent

:

Allow Precipitate to form (e.g., overnight)

:

Filter through a weighed Gooch crucible

:

Wash precipitate with 10% Acetic Acid, then water

:

Dry the precipitate at 125°C to a constant weight

:

Weigh the dried precipitate (K2Na[Co(NO2)e]-H20)

Calculate Potassium content

Click to download full resolution via product page

Caption: Experimental workflow for the gravimetric determination of potassium.
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Detailed Protocol:

o Take a known volume of the potassium-containing sample solution.
 Acidify the solution with a small amount of acetic acid.

e Add a freshly prepared solution of sodium cobaltinitrite in excess.

» Allow the mixture to stand for several hours, or overnight, to ensure complete precipitation.

[2]
« Filter the yellow precipitate through a pre-weighed sintered glass crucible.

» Wash the precipitate with cold 10% acetic acid until the washings are colorless, followed by a
final wash with a small amount of cold water.[2]

e Dry the crucible and precipitate in an oven at 125 °C to a constant weight.

o The weight of the precipitate (K2Na[Co(NO2)e]-H20) is used to calculate the amount of
potassium.

Titrimetric (Volumetric) Determination of Potassium

This method involves the oxidation of the nitrite in the precipitate with a standardized solution
of potassium permanganate (KMnOa).
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Precipitate K2Na[Co(NO2)s]-Hz0 (as in gravimetric method)

Dissolve the precipitate in a known excess of standardized KMnOa solution and H2SOa

:

Heat the solution to approximately 80-90°C |

i

Back-titrate the excess KMnOa with a standardized solution of oxalic acid or a ferrous salt until the pink color disappears

Calculate the amount of KMnOa consumed by the nitrite, and subsequently the potassium content

Click to download full resolution via product page
Caption: Experimental workflow for the titrimetric determination of potassium.
Detailed Protocol:

Precipitate the potassium as KzNa[Co(NO:z)s]-H20 as described in the gravimetric method
and filter it.

Transfer the precipitate and the filter paper to a beaker.

Add a known excess of a standardized potassium permanganate solution and an appropriate
amount of sulfuric acid.

Heat the solution to facilitate the oxidation of the nitrite ions by the permanganate. The
reaction is: 5KzNa[Co(NOz)s] + 12KMnOa4 + 28H2S04 —» 5C0S04 + 5NazS0a4 + 11K2S04 +
12MnS0Oa4 + 30HNOs + 13H20
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» After the reaction is complete, the excess unreacted permanganate is determined by back-
titration with a standard solution of a reducing agent, such as oxalic acid or ferrous
ammonium sulfate, until the pink color of the permanganate disappears.

o The amount of permanganate consumed is used to calculate the amount of nitrite, and thus
the amount of potassium in the original sample.

Spectrophotometric Determination of Potassium

A more recent development involves a spectrophotometric method based on the cobalt content
of the precipitate.

Detailed Protocol:

o Precipitate the potassium as KzNa[Co(NOz)e] as previously described.

o Centrifuge the sample and discard the supernatant.

e Wash the precipitate with 70% ethanol to remove any excess reagent.[5]

» Dissolve the precipitate in concentrated hydrochloric acid. This results in the formation of a
bluish-green colored solution.[3]

o Measure the absorbance of the solution at a wavelength of 623 nm.[3]

e The concentration of potassium is determined by comparing the absorbance to a standard
curve prepared from known concentrations of potassium.[3]

Conclusion

The discovery and application of sodium cobaltinitrite as an analytical reagent represent a
significant milestone in the history of chemistry. While modern instrumental techniques such as
atomic absorption spectroscopy and ion-selective electrodes are now more commonly used for
potassium analysis due to their speed and sensitivity, the classical methods involving sodium
cobaltinitrite remain valuable for their accuracy and as important pedagogical tools. For
researchers and professionals in fields where a fundamental understanding of analytical
chemistry is crucial, knowledge of these methods provides a strong foundation. The detailed
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protocols and quantitative data presented in this guide offer a practical resource for the
application of this venerable analytical reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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